Cas no 13808-64-5 (4-Bromo-3-methyl-1H-pyrazole)
4-Bromo-3-methyl-1H-pyrazole structure
Product Name:4-Bromo-3-methyl-1H-pyrazole
CAS No:13808-64-5
MF:C4H5BrN2
MW:160.999899625778
MDL:MFCD00005241
CID:49496
PubChem ID:24856518
Update Time:2025-04-18
4-Bromo-3-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-3-methyl-1H-pyrazole
- 3-Methyl-4-bromopyrazole
- 4-Bromo-3-methylpyrazole
- 4-Bromo-5-methyl-1H-pyrazole
- TIMTEC-BB SBB003957
- 3-Methyl-4-bromo-1H-
- 3-Methyl-4-bromo-1H-pyrazole
- 4-bromo-3-methyl-2H-pyrazole
- 1H-Pyrazole, 4-bromo-3-methyl-
- 4-BROMO-3-METHYLPYRAZOLE 97%
- 4-Bromo-3-methylpyrazole,97%
- 1076223-98-7
- InChI=1/C4H5BrN2/c1-3-4(5)2-6-7-3/h2H,1H3,(H,6,7
- 4-BROMO-3-METHYL PYRAZOLE
- AKOS025395021
- BP-10256
- EINECS 237-456-7
- F9995-0436
- 4-Bromo-3-methyl-1H-pyrazole #
- NSC 50563
- 4-Bromo-3-methyl-1H-pyrazole, 97%
- UNII-2TM9BD74QF
- NSC50563
- AKOS000813939
- B3522
- AC-4816
- NS00024474
- VU0549374-1
- O11185
- SY010801
- AM20080282
- FT-0617823
- hydroxy-6-oxo-,methylester
- AKOS000264787
- MFCD00005241
- CS-D1704
- NSC-50563
- 13808-64-5
- W-108230
- 2TM9BD74QF
- FS-2571
- SCHEMBL98270
- 4-bromo-3-methyl-1(2)H-pyrazole
- 4-bromo-3-methyl-pyrazole
- DTXSID30160464
- EN300-115691
- BBL013133
- DB-042410
- AG-205/32710034
- pyrazole, 4-bromo-3(5)-methyl-
- STK400098
- ALBB-006927
-
- MDL： MFCD00005241
- Inchi： 1S/C4H5BrN2/c1-3-4(5)2-6-7-3/h2H,1H3,(H,6,7)
- InChI Key： IXQPRETWBGVNPJ-UHFFFAOYSA-N
- SMILES： BrC1C=NNC=1C
Computed Properties
- Exact Mass: 159.96400
- Monoisotopic Mass: 159.96361 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 66.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 161.00
- Topological Polar Surface Area: 28.7Ų
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.3
Experimental Properties
- Color/Form: White odorless powder
- Density: 1.5638
- Melting Point: 74.0 to 80.0 deg-C
- Flash Point: 111℃
- Refractive Index: 1.5182 (estimate)
- Solubility: methanol: soluble0.25g/5mL, clear, colorless to yellow
- PSA: 28.68000
- LogP: 1.48060
- Sensitiveness: Sensitive to air
- Solubility: Insoluble
4-Bromo-3-methyl-1H-pyrazole Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S37/39-S26
-
Hazardous Material Identification：
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
- Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
4-Bromo-3-methyl-1H-pyrazole Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Bromo-3-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM104658-25g |
4-bromo-3-methyl-1H-pyrazole |
13808-64-5 | 95+% | 25g |
$66 | 2021-08-06 | |
| Chemenu | CM104658-100g |
4-bromo-3-methyl-1H-pyrazole |
13808-64-5 | 95+% | 100g |
$191 | 2021-08-06 | |
| Chemenu | CM104658-500g |
4-bromo-3-methyl-1H-pyrazole |
13808-64-5 | 95+% | 500g |
$652 | 2021-08-06 | |
| TRC | B688090-1g |
4-Bromo-3-methylpyrazole |
13808-64-5 | 1g |
$ 60.00 | 2022-06-06 | ||
| TRC | B688090-5g |
4-Bromo-3-methylpyrazole |
13808-64-5 | 5g |
$ 105.00 | 2022-06-06 | ||
| TRC | B688090-25g |
4-Bromo-3-methylpyrazole |
13808-64-5 | 25g |
$ 120.00 | 2022-06-06 | ||
| TRC | B688090-100g |
4-Bromo-3-methylpyrazole |
13808-64-5 | 100g |
$ 253.00 | 2023-04-18 | ||
| Apollo Scientific | OR350075-5g |
4-Bromo-3-methylpyrazole |
13808-64-5 | 98+% | 5g |
£15.00 | 2025-03-21 | |
| Apollo Scientific | OR350075-25g |
4-Bromo-3-methylpyrazole |
13808-64-5 | 98+% | 25g |
£17.00 | 2025-03-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R006660-1g |
4-Bromo-3-methyl-1H-pyrazole |
13808-64-5 | 98% | 1g |
￥27 | 2024-05-25 |
4-Bromo-3-methyl-1H-pyrazole Related Literature
-
1. 540. The orientation of some bromo-l-phenylpyrazolesI. L. Finar,D. B. Miller J. Chem. Soc. 1961 2769
-
W. J. Barry,P. Birkett,I. L. Finar J. Chem. Soc. C 1969 1328
13808-64-5 (4-Bromo-3-methyl-1H-pyrazole) Related Products
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